Cas no 7119-94-0 (piperidine, 1-nitro-)

piperidine, 1-nitro- structure
piperidine, 1-nitro- structure
Product name:piperidine, 1-nitro-
CAS No:7119-94-0
MF:C5H10N2O2
MW:130.145101070404
CID:862726
PubChem ID:23506

piperidine, 1-nitro- Chemical and Physical Properties

Names and Identifiers

    • piperidine, 1-nitro-
    • 1-nitropiperidine
    • N-NITROPIPERIDINE
    • 1-nitro-piperidine
    • PFHGNIMWELIXGP-UHFFFAOYSA-N
    • SCHEMBL2347952
    • DTXSID60221390
    • AKOS015905384
    • nitropiperidine
    • 7119-94-0
    • Inchi: InChI=1S/C5H10N2O2/c8-7(9)6-4-2-1-3-5-6/h1-5H2
    • InChI Key: PFHGNIMWELIXGP-UHFFFAOYSA-N
    • SMILES: C1CCN(CC1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 130.0743
  • Monoisotopic Mass: 130.074228
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 104
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 49.1
  • XLogP3: 1.5

Experimental Properties

  • Density: 1.1519
  • Melting Point: -5.5°C
  • Boiling Point: 240.83°C (rough estimate)
  • Flash Point: 118.1°C
  • Refractive Index: 1.4954 (estimate)
  • PSA: 46.38

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